Cas no 438225-43-5 (2-(2,5-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid)

• Product Name: 2-(2,5-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid
• CAS No: 438225-43-5
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• MDL: MFCD03074923
• CID: 3111298
• PubChem ID: 842871
• Update Time: 2025-05-21

2-(2,5-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethyl-phenyl)-8-methyl-quinoline-4-carboxylic acid
• 2-(2,5-dimethylphenyl)-8-methyl-4-quinolinecarboxylic acid
• AB01334210-02
• ALBB-000510
• AKOS003293700
• Oprea1_069396
• AK-968/41171132
• 2-(2,5-dimethylphenyl)-8-methylquinoline-4-carboxylic acid
• MFCD03074923
• BBL016720
• SB68742
• NCGC00342758-01
• STK431650
• H20904
• 2-(2,5-dimethylphenyl)-8-methylquinoline-4-carboxylicacid
• CS-0315961
• VS-05505
• 438225-43-5
• 2-(2,5-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid

• MDL： MFCD03074923
• Inchi： 1S/C19H17NO2/c1-11-7-8-12(2)15(9-11)17-10-16(19(21)22)14-6-4-5-13(3)18(14)20-17/h4-10H,1-3H3,(H,21,22)
• InChI Key： OYSSECUCEIMIEG-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=C(C)C=CC=2C)=NC2C(C)=CC=CC=21)=O

Computed Properties

• Exact Mass: 291.125928785Da
• Monoisotopic Mass: 291.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(2,5-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid

Introduction to CAS No 438225-43-5: 2-(2,5-Dimethylphenyl)-8-methylquinoline-4-carboxylic Acid

The compound CAS No 438225-43-5, also known as 2-(2,5-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science. The molecule consists of a quinoline core with specific substituents that confer it with distinct chemical and biological characteristics.

Recent studies have highlighted the importance of quinoline derivatives in various therapeutic areas, including anti-cancer, anti-inflammatory, and anti-microbial activities. The presence of the carboxylic acid group at position 4 of the quinoline ring suggests potential for further functionalization, enabling the exploration of diverse biological interactions. Additionally, the substitution pattern on the phenyl ring (specifically at positions 2 and 5) introduces steric and electronic effects that can influence the compound's reactivity and bioavailability.

From a synthetic perspective, the construction of this molecule involves a series of carefully designed reactions to assemble the quinoline framework and introduce the desired substituents. Researchers have employed methodologies such as Friedländer synthesis for quinoline formation, followed by selective alkylation or acylation steps to achieve the final product. These synthetic strategies not only underscore the versatility of quinoline chemistry but also pave the way for the creation of structurally related analogs with tailored properties.

In terms of applications, 2-(2,5-Dimethylphenyl)-8-methylquinoline-4-carboxylic acid has shown promise in preliminary biological assays. For instance, its ability to modulate key enzymes involved in inflammatory pathways makes it a candidate for anti-inflammatory drug development. Furthermore, its potential as a building block for more complex molecules in medicinal chemistry cannot be overlooked.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of this compound with greater accuracy. Molecular docking studies have revealed favorable interactions with target proteins, suggesting that this compound could serve as a lead structure for drug design efforts.

In conclusion, CAS No 438225-43-5 represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique structure, combined with emerging insights from cutting-edge research methodologies, positions it as a compelling subject for further investigation in both academic and industrial settings.